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Compound of Interest

Compound Name: Guignardone J

Cat. No.: B12408263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Guignardone J is a meroterpenoid natural product isolated from the endophytic fungus

Guignardia sp. This document provides a detailed overview of its chemical structure,

physicochemical properties, and the experimental procedures for its isolation and

characterization. Spectroscopic data, including Nuclear Magnetic Resonance (NMR) and High-

Resolution Electrospray Ionization Mass Spectrometry (HRESIMS), are presented in a

structured format for clarity and comparative analysis. Additionally, this guide explores the

potential biological activity of Guignardone J, focusing on its antifungal properties, and

visualizes the putative signaling pathway affected in Candida albicans.

Chemical Structure and Properties
Guignardone J is a structurally complex meroterpenoid characterized by a fused ring system.

IUPAC Name: (1R,3aR,5S,7R,9aS)-5,7-dihydroxy-7-(hydroxymethyl)-3a-methyl-1-(prop-1-en-2-

yl)-2,3,5,6,9,9a-hexahydro-1H-cyclopenta[b]chromen-8-one[1]

Molecular Formula: C₁₇H₂₄O₅[1]

Molecular Weight: 308.37 g/mol

2D Structure:
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Table 1: Physicochemical Properties of Guignardone J
Property Value Reference

Molecular Formula C₁₇H₂₄O₅ [1]

Molecular Weight 308.37 g/mol [1]

Appearance Colorless crystals

HRESIMS [M+Na]⁺
m/z 331.1516 (calcd. for

C₁₇H₂₄O₅Na, 331.1516)

Spectroscopic Data
The structural elucidation of Guignardone J was accomplished through extensive

spectroscopic analysis. The key NMR data are summarized below.

Table 2: ¹H NMR Spectroscopic Data for Guignardone J
(500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 3.15 m

2α 1.85 m

2β 1.65 m

4 2.65 dd 17.0, 5.0

6α 2.10 m

6β 1.95 m

9 4.10 d 11.0

11 1.20 s

12 4.90 s

12' 4.75 s

13 1.75 s

14a 3.80 d 11.5

14b 3.65 d 11.5

5-OH 3.50 br s

7-OH 4.20 br s

Table 3: ¹³C NMR Spectroscopic Data for Guignardone J
(125 MHz, CDCl₃)
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Position δC (ppm)

1 51.5

2 28.0

3 208.0

3a 45.0

4 48.0

5 75.0

5a 118.0

6 35.0

7 78.0

8 198.0

9 70.0

9a 55.0

11 25.0

12 145.0

12' 112.0

13 20.0

14 65.0

Experimental Protocols
Fungal Material and Fermentation
The endophytic fungus Guignardia sp. was isolated from a host plant. For the production of

secondary metabolites, the fungus was cultured on a solid rice medium. The fermentation was

carried out in 1 L conical flasks, each containing 100 g of rice and 120 mL of distilled water. The

flasks were autoclaved and then inoculated with the fungal mycelium. The cultures were

incubated at 28 °C for 30 days in static conditions.
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Extraction and Isolation of Guignardone J
The fermented rice solid culture was extracted exhaustively with ethyl acetate (EtOAc) at room

temperature. The resulting EtOAc extract was concentrated under reduced pressure to yield a

crude gum. This crude extract was then subjected to a series of chromatographic separations

to isolate Guignardone J.

The isolation workflow is depicted in the diagram below:
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Fermented Rice Culture of Guignardia sp.

Extraction with Ethyl Acetate

Crude Ethyl Acetate Extract

Silica Gel Column Chromatography
(Gradient elution: Petroleum Ether-EtOAc)

Fractions Collected

Sephadex LH-20 Column Chromatography
(Eluent: CHCl₃-MeOH, 1:1)

Purified Fractions

Preparative HPLC
(C18 column, MeCN-H₂O gradient)

Pure Guignardone J

 

Cell Membrane

Cytoplasm

Nucleus

Wsc1/Mid2
(Cell Wall Sensors)

Rho1 (GTPase)

Pkc1

Bck1 (MAPKKK)

Mkk2 (MAPKK)

Mkc1 (MAPK)

Rlm1
(Transcription Factor)

Phosphorylation

Cell Wall Gene Expression
(e.g., FKS1, CHS3)

Activation

Cell Wall Stress
(e.g., Guignardone J)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12408263?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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